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Compound of Interest

Compound Name: 3',4'-Dihydroxyflavonol

Cat. No.: B1679992

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of 3',4'-Dihydroxyflavonol, a compound also
known as 3,3',4'-Trihydroxyflavone. Adherence to these procedures is critical for protecting
personnel and the environment.

Immediate Safety and Hazard Information

3',4'-Dihydroxyflavonol is classified under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals as Acute Toxicity, Oral (Category 3). This
classification indicates that the substance is toxic if swallowed.[1] The primary hazard
associated with this compound is acute oral toxicity.

Key GHS information includes:

Pictogram: Skull and Crossbones

Signal Word: Danger

Hazard Statement: H301 - Toxic if swallowed.[1]

Precautionary Statements: P264, P270, P301+P316, P321, P330, P405, P501.[1]
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The P501 statement, "Dispose of contents/container in accordance with
local/regional/national/international regulations,” underscores the necessity of treating this
chemical as hazardous waste.

Quantitative Toxicity Data

While a precise oral LD50 value for 3',4'-Dihydroxyflavonol is not readily available in the
reviewed literature, its classification as an Acute Toxicity, Oral (Category 3) substance places
its LD50 within a specific range. No specific ecotoxicity data for 3',4'-Dihydroxyflavonol was
found; however, the potential for environmental hazards should not be disregarded.

Parameter Value Classification Source

o Acute Toxicity, Oral (Category
GHS Classification 3) ECHA C&L Inventory

50 < LD50 < 300 mg/kg o
Oral LD50 (Rat) (estimated) GHS Category 3 Criteria
estimate

Ecotoxicity Data not available

Step-by-Step Disposal Protocol

The disposal of 3',4'-Dihydroxyflavonol must be managed through your institution's
Environmental Health and Safety (EHS) office or an equivalent hazardous waste program.
Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Personal Protective Equipment (PPE)

Before handling 3',4'-Dihydroxyflavonol for disposal, ensure you are wearing appropriate
PPE:

o Safety goggles or a face shield
o Chemical-resistant gloves (e.g., nitrile)

e Alab coat
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Waste Collection and Segregation

Designated Waste Container: Use a dedicated, clearly labeled, and compatible container for
collecting 3',4'-Dihydroxyflavonol waste. The container must be in good condition, with no
leaks or cracks, and have a secure, tight-fitting lid.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name: "3',4'-Dihydroxyflavonol”. Include the approximate concentration and
guantity of the waste.

Segregation: Store the waste container in a designated satellite accumulation area. Keep it
segregated from incompatible materials. Do not mix it with other waste streams unless
explicitly permitted by your institution's EHS guidelines.

Spill Management

In the event of a spill:

Alert Personnel: Immediately alert others in the vicinity and restrict access to the area.
Ventilation: Ensure the area is well-ventilated.
Containment: Use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

Collection: Carefully collect the absorbent material and the spilled substance into a
designated hazardous waste container.

Decontamination: Clean the spill area with an appropriate solvent, and collect the cleaning
materials as hazardous waste.

Final Disposal

Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
EHS office to arrange for a pickup by a licensed hazardous waste disposal contractor.

Documentation: Complete any required waste disposal forms or manifests as per your
institution's and local regulations.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3',4'-
Dihydroxyflavonol.
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Caption: Disposal workflow for 3',4'-Dihydroxyflavonol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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